Cas no 55814-66-9 (1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene)

• Product Name: 1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene
• CAS No: 55814-66-9
• MF: C₂₀H₂₅BrO
• MW: 361.315905332565
• CID: 2831877
• PubChem ID: 20321363
• Update Time: 2025-04-21

1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• QORLLYCYONZQEH-UHFFFAOYSA-N
• Benzene, 1-(4-bromophenoxy)-3,5-bis(1,1-dimethylethyl)-
• SCHEMBL11610464
• 1-(3,5-di-tertiary butylphenoxy)-4-bromobenzene
• 55814-66-9
• DTXSID60605191
• 1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene

• Inchi： 1S/C20H25BrO/c1-19(2,3)14-11-15(20(4,5)6)13-18(12-14)22-17-9-7-16(21)8-10-17/h7-13H,1-6H3
• InChI Key： QORLLYCYONZQEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 360.10888Da
• Monoisotopic Mass: 360.10888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 9.2Ų